Cas no 55908-36-6 (2-(2-Methylquinolin-4-yl)ethan-1-ol)

• Product Name: 2-(2-Methylquinolin-4-yl)ethan-1-ol
• CAS No: 55908-36-6
• MF: C₁₂H₁₃NO
• MW: 187.237723112106
• CID: 5849931
• PubChem ID: 12210302
• Update Time: 2025-10-30

2-(2-Methylquinolin-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 55908-36-6
• 2-(2-methylquinolin-4-yl)ethan-1-ol
• DTXSID501310481
• SCHEMBL6788358
• 2-Methyl-4-quinolineethanol
• EN300-1858081
• 2-(2-Methylquinolin-4-yl)ethan-1-ol

• Inchi： 1S/C12H13NO/c1-9-8-10(6-7-14)11-4-2-3-5-12(11)13-9/h2-5,8,14H,6-7H2,1H3
• InChI Key： JMUDXHYGBUAOTE-UHFFFAOYSA-N
• SMILES： OCCC1C=C(C)N=C2C=CC=CC=12

Computed Properties

• Exact Mass: 187.099714038g/mol
• Monoisotopic Mass: 187.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 33.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 2-(2-Methylquinolin-4-yl)ethan-1-ol

Introduction to 2-(2-Methylquinolin-4-yl)ethan-1-ol (CAS No. 55908-36-6) in Modern Chemical and Pharmaceutical Research

2-(2-Methylquinolin-4-yl)ethan-1-ol, identified by the chemical abstracts service number 55908-36-6, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a quinoline core substituted with a methyl group at the 2-position and an ethanol moiety at the 1-position, has garnered attention due to its structural complexity and potential biological activities. The quinoline scaffold is well-documented for its pharmacological relevance, serving as a key structural motif in numerous therapeutic agents targeting various diseases, including infectious diseases and cancer.

The compound's unique structural features make it a valuable intermediate in the synthesis of more complex molecules. The presence of the methylquinolin-4-yl group not only influences the electronic properties of the molecule but also its interaction with biological targets. This has led to extensive research into its derivatives, which have shown promise in preclinical studies as potential candidates for drug development.

In recent years, advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and pharmacokinetic properties of 2-(2-methylquinolin-4-yl)ethan-1-ol and its analogs with unprecedented accuracy. These computational studies have identified novel binding pockets on target proteins, suggesting that modifications to this compound could enhance its therapeutic efficacy while minimizing side effects. Such insights are crucial for designing next-generation pharmaceuticals with improved pharmacological profiles.

The synthesis of 2-(2-methylquinolin-4-yl)ethan-1-ol presents both challenges and opportunities for synthetic chemists. The quinoline ring system requires careful functionalization to introduce the desired substituents without compromising the overall stability of the molecule. Recent methodologies involving transition-metal-catalyzed cross-coupling reactions have provided efficient routes to constructing this core structure, enabling the rapid exploration of a diverse chemical space.

One of the most exciting applications of 2-(2-methylquinolin-4-yl)ethan-1-ol lies in its potential as an anti-cancer agent. Quinoline derivatives have long been recognized for their ability to interfere with essential cellular processes in cancer cells, such as DNA replication and transcription. Preclinical studies have demonstrated that certain analogs of this compound exhibit significant cytotoxicity against various cancer cell lines while displaying lower toxicity toward normal cells. This selectivity is critical for developing safe and effective anti-cancer therapies.

The development of new antimicrobial agents is another area where 2-(2-methylquinolin-4-yl)ethan-1-ol shows great promise. Antibiotic resistance remains one of the most pressing global health challenges, necessitating the discovery of novel compounds that can overcome existing resistance mechanisms. Quinoline-based molecules have demonstrated efficacy against a wide range of pathogens, including multi-drug-resistant strains. By leveraging structural modifications inspired by natural products and computational screening, researchers are identifying new derivatives with enhanced antimicrobial properties.

The role of 2-(2-methylquinolin-4-yl)ethan-1-ol in neurodegenerative disease research is also emerging as a promising avenue. Studies suggest that quinoline derivatives can modulate neurotransmitter systems, making them potential candidates for treating conditions such as Alzheimer's disease and Parkinson's disease. The ethanol moiety in this compound may play a role in enhancing blood-brain barrier penetration, which is often a limiting factor in drug delivery to the central nervous system.

Environmental applications of 2-(2-methylquinolin-4-yl)ethan-1-ol are also being explored. Its structural features make it a viable candidate for developing novel catalysts or ligands for green chemistry processes. By designing derivatives that can facilitate sustainable reactions, researchers aim to reduce the environmental impact of chemical synthesis while maintaining high yields and selectivity.

In conclusion, 2-(2-methylquinolin-4-yli ethan -1 -ol (CAS No. 55908 - 36 - 6) represents a fascinating compound with diverse applications across multiple fields. Its unique structural features and potential biological activities make it a valuable scaffold for drug discovery, synthetic chemistry, and environmental science. As research continues to uncover new insights into its properties and applications, this molecule is poised to play an increasingly important role in advancing scientific knowledge and developing innovative solutions to global challenges.